Cas no 1289386-05-5 (2-Methyl-1-(4-methylbenzyl)piperazine hydrochloride)

• Product Name: 2-Methyl-1-(4-methylbenzyl)piperazine hydrochloride
• CAS No: 1289386-05-5
• MF: C₁₃H₂₁ClN₂
• MW: 240.772242307663
• CID: 2090963
• PubChem ID: 60137974
• Update Time: 2025-10-08

2-Methyl-1-(4-methylbenzyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(4-methylbenzyl)piperazine hydrochloride
• 1289386-05-5
• DB-240246
• AKOS015940310
• E89103
• 2-methyl-1-[(4-methylphenyl)methyl]piperazine;hydrochloride
• 2-Methyl-1-(4-methyl-benzyl)-piperazine hydrochloride
• 2-METHYL-1-[(4-METHYLPHENYL)METHYL]PIPERAZINE HYDROCHLORIDE

• MDL： MFCD18837571
• Inchi： 1S/C13H20N2.ClH/c1-11-3-5-13(6-4-11)10-15-8-7-14-9-12(15)2;/h3-6,12,14H,7-10H2,1-2H3;1H
• InChI Key： WVYWEAIYQYHCGX-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC(C)=CC=2)CCNCC1C

Computed Properties

• Exact Mass: 240.1393264g/mol
• Monoisotopic Mass: 240.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-Methyl-1-(4-methylbenzyl)piperazine hydrochloride

Comprehensive Overview of 2-Methyl-1-(4-methylbenzyl)piperazine hydrochloride (CAS No. 1289386-05-5)

2-Methyl-1-(4-methylbenzyl)piperazine hydrochloride (CAS No. 1289386-05-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the piperazine derivatives family, a class known for its versatile applications in drug discovery and material science. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial use.

In recent years, the demand for piperazine-based compounds has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 2-Methyl-1-(4-methylbenzyl)piperazine hydrochloride for its potential as a building block in synthesizing active pharmaceutical ingredients (APIs). Its unique structure, featuring a methylbenzyl substituent, allows for tailored modifications, enabling the creation of molecules with specific biological activities. This adaptability aligns with current trends in precision medicine and targeted drug delivery, addressing the growing need for personalized healthcare solutions.

The compound's CAS No. 1289386-05-5 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Laboratories and manufacturers prioritize high-purity versions of this compound to meet stringent quality standards, especially in pharmaceutical synthesis. Users frequently search for terms like "piperazine derivatives suppliers" or "2-Methyl-1-(4-methylbenzyl)piperazine HCl applications", reflecting the compound's relevance in both academic and industrial settings.

From a synthetic chemistry perspective, 2-Methyl-1-(4-methylbenzyl)piperazine hydrochloride exemplifies the importance of structural optimization in drug design. Its methyl groups contribute to enhanced lipophilicity, which can improve membrane permeability—a key factor in bioavailability studies. This property is particularly valuable in the development of central nervous system (CNS) drugs, where crossing the blood-brain barrier is essential. As the pharmaceutical industry shifts toward small-molecule therapeutics, compounds like this are becoming indispensable.

Environmental and safety considerations are also paramount when working with 2-Methyl-1-(4-methylbenzyl)piperazine hydrochloride. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. Searches for "safe handling of piperazine derivatives" and "storage conditions for hydrochloride salts" highlight user concerns about best practices. Regulatory frameworks such as REACH and GMP provide guidelines for its use, ensuring compliance with international standards.

In conclusion, 2-Methyl-1-(4-methylbenzyl)piperazine hydrochloride (CAS No. 1289386-05-5) represents a pivotal compound in modern chemistry and pharmacology. Its applications span from drug development to material science, driven by its structural flexibility and functional efficacy. As research continues to uncover new uses for piperazine derivatives, this compound is poised to remain at the forefront of scientific innovation.